N-(1-cyano-1-methylpropyl)-2-methylbutanamide
Overview
Description
N-(1-cyano-1-methylpropyl)-2-methylbutanamide is an organic compound with a complex structure that includes a cyano group and a methylbutanamide backbone
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(1-cyano-1-methylpropyl)-2-methylbutanamide typically involves the reaction of appropriate nitriles with amides under controlled conditions. One common method includes the use of a cyano group donor and a methylbutanamide precursor in the presence of a catalyst to facilitate the reaction. The reaction conditions often require specific temperatures and solvents to ensure the desired product is obtained with high purity and yield.
Industrial Production Methods
Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions. The process may include steps such as purification and crystallization to isolate the final product. The use of continuous flow reactors can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
N-(1-cyano-1-methylpropyl)-2-methylbutanamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: Reduction reactions can convert the cyano group to an amine group.
Substitution: The compound can participate in nucleophilic substitution reactions where the cyano group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophiles like hydroxide ions or amines can be used under basic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce primary amines.
Scientific Research Applications
N-(1-cyano-1-methylpropyl)-2-methylbutanamide has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of N-(1-cyano-1-methylpropyl)-2-methylbutanamide involves its interaction with molecular targets such as enzymes or receptors. The cyano group can participate in hydrogen bonding and other interactions that influence the compound’s activity. The pathways involved may include inhibition or activation of specific biochemical processes, depending on the context of its use.
Comparison with Similar Compounds
Similar Compounds
- N-(1-cyano-1-methylpropyl)benzamide
- N-(1-cyano-1-methylpropyl)-3-phenylpropanamide
- N-(1-cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide
Uniqueness
N-(1-cyano-1-methylpropyl)-2-methylbutanamide is unique due to its specific structural features, such as the combination of a cyano group and a methylbutanamide backbone
Properties
CAS No. |
1247059-70-6 |
|---|---|
Molecular Formula |
C10H18N2O |
Molecular Weight |
182.3 |
Purity |
95 |
Origin of Product |
United States |
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